Phenformin hydrochloride
Phenformin hydrochloride
Phenformin hydrochloride appears as white solid or powder. Formerly used as an anti-diabetic drug. Toxic (causes lactic acidosis.
Phenformin Hydrochloride is the hydrochloride salt form of phenformin, an agent belonging to the biguanide class of antidiabetics with antihyperglycemic activity. Phenformin is not used clinically due to the high risk of lactic acidosis that is associated with its use.
Phenformin Hydrochloride is the hydrochloride salt form of phenformin, an agent belonging to the biguanide class of antidiabetics with antihyperglycemic activity. Phenformin is not used clinically due to the high risk of lactic acidosis that is associated with its use.
Brand Name:
Vulcanchem
CAS No.:
834-28-6
VCID:
VC20743284
InChI:
InChI=1S/C10H15N5.ClH/c11-9(12)15-10(13)14-7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H6,11,12,13,14,15);1H
SMILES:
C1=CC=C(C=C1)CCN=C(N)N=C(N)N.Cl
Molecular Formula:
C10H15N5.ClH
C10H16ClN5
C10H16ClN5
Molecular Weight:
241.72 g/mol
Phenformin hydrochloride
CAS No.: 834-28-6
Cat. No.: VC20743284
Molecular Formula: C10H15N5.ClH
C10H16ClN5
Molecular Weight: 241.72 g/mol
Purity: > 98%
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenformin hydrochloride appears as white solid or powder. Formerly used as an anti-diabetic drug. Toxic (causes lactic acidosis. Phenformin Hydrochloride is the hydrochloride salt form of phenformin, an agent belonging to the biguanide class of antidiabetics with antihyperglycemic activity. Phenformin is not used clinically due to the high risk of lactic acidosis that is associated with its use. |
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| CAS No. | 834-28-6 |
| Molecular Formula | C10H15N5.ClH C10H16ClN5 |
| Molecular Weight | 241.72 g/mol |
| IUPAC Name | 1-(diaminomethylidene)-2-(2-phenylethyl)guanidine;hydrochloride |
| Standard InChI | InChI=1S/C10H15N5.ClH/c11-9(12)15-10(13)14-7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H6,11,12,13,14,15);1H |
| Standard InChI Key | YSUCWSWKRIOILX-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCN=C(N)N=C(N)N.Cl |
| Canonical SMILES | C1=CC=C(C=C1)CCN=C(N)N=C(N)N.Cl |
| Appearance | Solid powder |
| Melting Point | 347 to 352 °F (NTP, 1992) |
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